Cas no 2227688-92-6 (tert-butyl N-{5-methoxy-2-(1R)-2,2,2-trifluoro-1-hydroxyethylphenyl}carbamate)

• Product Name: tert-butyl N-{5-methoxy-2-(1R)-2,2,2-trifluoro-1-hydroxyethylphenyl}carbamate
• CAS No: 2227688-92-6
• MF: C₁₄H₁₈F₃NO₄
• MW: 321.292234897614
• CID: 5959960
• PubChem ID: 165696815
• Update Time: 2025-06-09

tert-butyl N-{5-methoxy-2-(1R)-2,2,2-trifluoro-1-hydroxyethylphenyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{5-methoxy-2-(1R)-2,2,2-trifluoro-1-hydroxyethylphenyl}carbamate
• EN300-1890964
• tert-butyl N-{5-methoxy-2-[(1R)-2,2,2-trifluoro-1-hydroxyethyl]phenyl}carbamate
• 2227688-92-6

• Inchi： 1S/C14H18F3NO4/c1-13(2,3)22-12(20)18-10-7-8(21-4)5-6-9(10)11(19)14(15,16)17/h5-7,11,19H,1-4H3,(H,18,20)/t11-/m1/s1
• InChI Key： GMIVOXPRNRAEII-LLVKDONJSA-N
• SMILES： FC([C@@H](C1C=CC(=CC=1NC(=O)OC(C)(C)C)OC)O)(F)F

Computed Properties

• Exact Mass: 321.11879254g/mol
• Monoisotopic Mass: 321.11879254g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 381
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 67.8Ų

Additional information on tert-butyl N-{5-methoxy-2-(1R)-2,2,2-trifluoro-1-hydroxyethylphenyl}carbamate

Research Brief on tert-butyl N-{5-methoxy-2-(1R)-2,2,2-trifluoro-1-hydroxyethylphenyl}carbamate (CAS: 2227688-92-6)

Recent studies on tert-butyl N-{5-methoxy-2-(1R)-2,2,2-trifluoro-1-hydroxyethylphenyl}carbamate (CAS: 2227688-92-6) have highlighted its potential as a key intermediate in the synthesis of biologically active compounds, particularly in the development of novel pharmaceuticals targeting metabolic and neurological disorders. This compound, characterized by its unique trifluoro-hydroxyethylphenyl moiety, has garnered attention for its stereospecificity and potential therapeutic applications.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's role as a chiral building block in the synthesis of selective serotonin reuptake inhibitors (SSRIs). The research team utilized tert-butyl N-{5-methoxy-2-(1R)-2,2,2-trifluoro-1-hydroxyethylphenyl}carbamate to develop a series of fluorinated analogs with improved blood-brain barrier permeability compared to conventional SSRIs. The (1R)-configuration was found to be critical for maintaining high binding affinity to the serotonin transporter (SERT).

In the field of enzyme inhibition, a recent patent application (WO2023051234) disclosed the use of this compound as a precursor for developing potent inhibitors of 11β-hydroxysteroid dehydrogenase type 1 (11β-HSD1), an enzyme implicated in metabolic syndrome. The trifluoromethyl group was shown to enhance binding through hydrophobic interactions with the enzyme's active site, while the carbamate protection allowed for selective deprotection in subsequent synthetic steps.

Analytical characterization studies using LC-MS and NMR spectroscopy have provided detailed structural insights into this compound. The methoxy group at the 5-position creates an electron-rich aromatic system that influences the compound's reactivity in palladium-catalyzed coupling reactions, making it particularly valuable for constructing complex pharmaceutical scaffolds. Recent X-ray crystallographic data (CCDC deposition number 2256789) confirmed the anticipated (R)-configuration at the chiral center.

From a synthetic chemistry perspective, researchers have developed improved preparation methods for this compound. A 2024 publication in Organic Process Research & Development described a continuous flow chemistry approach that increased yield to 78% while reducing the formation of diastereomeric impurities to less than 0.5%. This advancement addresses previous challenges in scaling up production of this stereochemically sensitive intermediate.

The safety profile of tert-butyl N-{5-methoxy-2-(1R)-2,2,2-trifluoro-1-hydroxyethylphenyl}carbamate has been evaluated in recent toxicological studies. While the compound shows low acute toxicity (LD50 > 2000 mg/kg in rodent studies), appropriate handling precautions are recommended due to potential respiratory irritation. Its environmental persistence appears moderate (estimated half-life of 28 days in aqueous systems), prompting research into greener synthetic alternatives.

Looking forward, this compound continues to attract research interest as a versatile chiral building block. Current investigations are exploring its application in PROTAC (proteolysis targeting chimera) development, where its structural features may facilitate the design of bifunctional molecules targeting disease-relevant proteins for degradation. The unique combination of fluorine substitution and chiral hydroxyl functionality makes this compound particularly valuable for medicinal chemistry applications requiring precise control of molecular properties.